Cas no 1500232-36-9 (4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)-)

• Product Name: 4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)-
• CAS No: 1500232-36-9
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD23244764
• CID: 4784426
• Update Time: 2025-06-12

4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)-

• MDL： MFCD23244764
• Inchi： 1S/C14H13NO3/c1-2-18-13-6-4-3-5-10(13)12-9-15-8-7-11(12)14(16)17/h3-9H,2H2,1H3,(H,16,17)
• InChI Key： NHSYGRSGWAAGKA-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(O)=O)=C1C1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)-

4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)- (CAS No. 1500232-36-9): A Comprehensive Overview in Modern Chemical Research

4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)-, identified by its CAS number 1500232-36-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a pyridine core substituted with a carboxylic acid group at the 4-position and an ethoxyphenyl group at the 3-position, has garnered attention due to its versatile structural properties and potential applications in drug development.

The compound's unique structural framework makes it a valuable scaffold for designing novel therapeutic agents. The pyridine ring, known for its electron-deficient nature, can interact with various biological targets, while the carboxylic acid moiety provides opportunities for further functionalization. Additionally, the presence of the ethoxyphenyl group introduces hydrophobicity and potential binding interactions with biological receptors.

In recent years, there has been a growing interest in exploring the pharmacological properties of 4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)-. Researchers have been investigating its potential as an intermediate in the synthesis of bioactive molecules. The compound's ability to serve as a precursor for more complex structures has made it a focal point in medicinal chemistry efforts aimed at developing treatments for various diseases.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)- make it an attractive candidate for such applications.

Recent studies have demonstrated the compound's potential in inhibiting tyrosine kinases, which are overactive in many cancer types. The pyridine ring can mimic ATP binding pockets in kinase active sites, while the carboxylic acid group can form hydrogen bonds with key residues. Furthermore, the ethoxyphenyl group can engage in hydrophobic interactions, enhancing binding affinity. These interactions have been observed to contribute to the compound's inhibitory activity against several tyrosine kinases.

The synthesis of 4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)- involves multi-step organic reactions that highlight its synthetic versatility. Starting from readily available precursors such as 2-ethoxybenzaldehyde and pyridine-4-carboxylic acid derivatives, researchers can employ various coupling reactions and functional group transformations to construct the desired structure. These synthetic routes not only showcase the compound's accessibility but also provide insights into its structural flexibility.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that derivatives of 4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)- exhibit favorable solubility profiles and metabolic stability, which are critical factors for drug development. Additionally, their ability to cross biological membranes suggests potential for oral administration, further enhancing their therapeutic applicability.

In conclusion, 4-Pyridinecarboxylic acid, 3-(2-ethoxyphenyl)- (CAS No. 1500232-36-9) represents a promising candidate in modern chemical research. Its unique structural features and potential applications in drug development make it a valuable asset for pharmaceutical companies and academic institutions alike. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments.